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A Comparative Analysis: Thoriated Tungsten vs.
Pure Tungsten
In the realm of materials science, particularly in applications demanding high-temperature

stability and robust electron emission, the choice between pure tungsten and its alloys is a

critical decision. This guide provides a detailed comparison of 2% thoriated tungsten and pure

tungsten, offering researchers, scientists, and drug development professionals a

comprehensive overview of their respective properties and performance characteristics. The

addition of a small percentage of thorium dioxide (ThO2) to tungsten significantly alters its

physical and electrical properties, leading to notable advantages in various applications, most

prominently in Tungsten Inert Gas (TIG) welding and electron emitters.

Enhanced Performance Through Thoriation
The primary benefit of thoriated tungsten lies in its enhanced thermionic emission, which is the

release of electrons from a heated surface. The lower work function of thoriated tungsten, a

result of the thorium atoms migrating to the surface, allows for a greater electron emission at a

lower temperature compared to pure tungsten.[1] This translates to several practical

advantages:

Easier Arc Starting and Greater Arc Stability: In applications like TIG welding, the ease of

starting an electrical arc and maintaining its stability is crucial for producing high-quality
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welds. Thoriated tungsten's lower work function facilitates a more reliable arc initiation and a

more stable arc throughout the welding process.[2][3][4][5][6]

Higher Current-Carrying Capacity: Thoriated tungsten electrodes can handle a higher current

load than pure tungsten electrodes of the same diameter.[2][3][4][6][7] This allows for

welding thicker materials and can lead to increased travel speeds.

Longer Lifespan and Reduced Contamination: The lower operating temperature for a given

electron emission rate results in a slower erosion of the thoriated tungsten electrode.[4][8]

This extended lifespan reduces the frequency of electrode replacement and minimizes the

risk of tungsten inclusions contaminating the weld puddle.[2][7][9]

Improved Resistance to Contamination: The surface of a thoriated tungsten electrode is

more resistant to contamination from the weld pool, further contributing to cleaner and

stronger welds.

Quantitative Data Comparison
The following tables summarize the key physical and electrical properties of 2% thoriated

tungsten and pure tungsten, providing a clear quantitative comparison.

Property
2% Thoriated
Tungsten (WT20)

Pure Tungsten
(EWP)

Unit

Composition
~97.3% W, 1.7-2.2%

ThO2
>99.5% W % by weight

Work Function ~2.7 - 3.5 ~4.5 eV

Melting Point ~3387 - 3400 ~3422 °C

Density ~18.8 ~19.25 g/cm³

Tensile Strength ~570 ~350 N/mm²

Thermal Conductivity
Data not consistently

available
~173 W/(m·K)
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Table 1: Physical and Electrical Properties. This table provides a side-by-side comparison of

the key properties of 2% thoriated tungsten and pure tungsten.

Electrode Diameter
DC Current Range (Amps)
- 2% Thoriated Tungsten

DC Current Range (Amps)
- Pure Tungsten

1.0 mm (0.040") 15 - 80 10 - 60

1.6 mm (1/16") 70 - 150 50 - 100

2.4 mm (3/32") 150 - 250 100 - 160

3.2 mm (1/8") 250 - 400 150 - 210

Table 2: Typical DC Current Ranges for TIG Welding Electrodes. This table illustrates the

higher current carrying capacity of thoriated tungsten electrodes compared to pure tungsten

electrodes of the same diameter.

Experimental Protocols
To ensure the validity and reproducibility of the data presented, it is essential to understand the

methodologies behind the measurements. Below are detailed protocols for key experiments

used to characterize tungsten and thoriated tungsten.

Experimental Protocol 1: Determination of Work
Function via Thermionic Emission
Objective: To determine the work function of a material by measuring the electron emission

current as a function of temperature.

Apparatus:

Vacuum chamber

Tungsten or thoriated tungsten filament (cathode)

Anode (collector plate)

High-voltage DC power supply
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Ammeter to measure filament current

Microammeter to measure emission current

Optical pyrometer to measure filament temperature

Data acquisition system

Procedure:

Mount the tungsten filament within the vacuum chamber, positioned opposite the anode.

Evacuate the chamber to a high vacuum to prevent oxidation of the filament and interference

from gas molecules.

Apply a current to the filament using the DC power supply, causing it to heat up.

Measure the temperature of the filament using the optical pyrometer at various filament

currents.

Apply a positive voltage to the anode to collect the emitted electrons.

Measure the thermionic emission current using the microammeter for each temperature

point.

Plot the natural logarithm of the emission current density divided by the square of the

temperature (ln(J/T²)) against the inverse of the temperature (1/T).

According to the Richardson-Dushman equation, the slope of this plot is proportional to the

work function of the material.

Experimental Protocol 2: TIG Welding Performance
Evaluation
Objective: To compare the welding performance of thoriated tungsten and pure tungsten

electrodes.

Apparatus:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15470430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TIG welding power source (DC output)

TIG torch

2% thoriated tungsten electrodes and pure tungsten electrodes of the same diameter

Inert shielding gas (e.g., Argon)

Base metal plates (e.g., stainless steel)

Welding helmet and other personal protective equipment (PPE)

High-speed camera (optional, for arc stability analysis)

Data acquisition system to monitor welding parameters (current, voltage, travel speed)

Procedure:

Prepare the base metal plates by cleaning them to remove any contaminants.

Grind the tips of both the thoriated tungsten and pure tungsten electrodes to a consistent

point.

Set up the TIG welding equipment with the desired parameters (current, gas flow rate).

Perform a series of bead-on-plate welds on the stainless steel plates using both types of

electrodes, keeping all other welding parameters constant.

Visually inspect the welds for consistency, bead appearance, and defects such as tungsten

inclusions.

Evaluate the ease of arc starting and the stability of the arc for each electrode type. A high-

speed camera can be used for a more detailed analysis of arc behavior.

Measure the erosion of the electrode tips after a set number of welds to compare their

longevity.
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Conduct mechanical testing (e.g., tensile tests) on the welded samples to assess the

strength of the welds produced with each electrode.

Visualizing the Benefits and Processes
Diagrams created using Graphviz (DOT language) help to visualize the underlying principles

and experimental workflows.
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Caption: Logical flow from material composition to performance benefits.
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Caption: Experimental workflow for determining work function.
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Safety Considerations: The Radioactivity of
Thoriated Tungsten
A crucial aspect to consider when working with thoriated tungsten is its low-level radioactivity.

Thorium is an alpha emitter, and while the radiation is not a significant external hazard, the

inhalation of dust particles generated during grinding or welding can pose a health risk.[9]

Therefore, it is imperative to implement proper safety protocols, including the use of local

exhaust ventilation and respiratory protection when grinding thoriated tungsten electrodes. Due

to these safety concerns, non-radioactive alternatives such as ceriated and lanthanated

tungsten are increasingly being used in many applications.

Conclusion
The addition of thorium dioxide to tungsten results in a material with significantly enhanced

properties for applications requiring high electron emission. 2% thoriated tungsten offers

superior performance over pure tungsten in terms of easier arc starting, greater arc stability,

higher current-carrying capacity, and longer electrode life. These benefits make it a preferred

choice in many demanding applications, particularly in TIG welding of various metals. However,

the low-level radioactivity of thoriated tungsten necessitates strict adherence to safety

protocols. For researchers and professionals, the choice between thoriated and pure tungsten

will depend on the specific application requirements, balancing the performance advantages of

thoriated tungsten against the safety considerations and the availability of suitable non-

radioactive alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.youtube.com/watch?v=l5_o6w9l3DM
https://blog.morganitech.com/ceriated-tungsten-vs-thoriated-tungsten
https://www.youtube.com/watch?v=QZW_CnQ9FVY
https://www.forgedmoly.com/blog/select-best-tungsten-electrodes-for-optimal-welding/
https://www.forgedmoly.com/blog/select-best-tungsten-electrodes-for-optimal-welding/
https://isjem.com/wp-content/uploads/2024/05/A-TIG-WELDING-PROCESS-PARAMETER-EXPERIMENTAL-INVESTIGATION-ON-AL-ALLOY-WELDMENTS.docx
https://kowelding.com.au/tig/tig-tungstens/red-2-thoriated-tungsten-electrodes-10-pack-1-6mm-2-4mm-3-2mm/
https://www.benchchem.com/product/b15470430#assessing-the-benefits-of-thoriated-tungsten-over-pure-tungsten
https://www.benchchem.com/product/b15470430#assessing-the-benefits-of-thoriated-tungsten-over-pure-tungsten
https://www.benchchem.com/product/b15470430#assessing-the-benefits-of-thoriated-tungsten-over-pure-tungsten
https://www.benchchem.com/product/b15470430#assessing-the-benefits-of-thoriated-tungsten-over-pure-tungsten
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15470430?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15470430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

